2-(4-Fluoro-2-(trifluoromethyl)phenyl)-1,3-dioxolane
Cat. No. B8625134
M. Wt: 236.16 g/mol
InChI Key: NPBSKWVPHNGDNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957104B2
Procedure details
To a solution of commercially available 4-fluoro-2-(trifluoromethyl)benzaldehyde (15 g, 78 mmol) in toluene (90 mL) was added ethylene glycol (21.77 mL, 390 mmol) and TsOH (0.743 g, 3.90 mmol). The mixture was then heated (under a Dean-Stark trap attached to a reflux condenser) in an oil bath at 140° C. for 4 h, about 1.4-1.5 mL of water was collected, which was close to the expected volume. TLC (20% EtOAc-hexane) showed a major, new more polar spot. The mixture is diluted with EtOAc (100 mL) and washed with water (50 mL). The organic phase is washed with water (1×50 mL) and brine (50 mL), dried over Na2SO4, filtered and concentrated. The residue was purified by silica gel column chromatography (330 g ISCO column) eluting with 0-10% EtOAc-hexane gradient. The cleanest fractions with product afforded 9.83 g (51% yield): MS (ESI): m/z 237 (M+H).
Yield
51%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[C:4]([C:10]([F:13])([F:12])[F:11])[CH:3]=1.[CH2:14](O)[CH2:15][OH:16].CC1C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]2[O:16][CH2:15][CH2:14][O:7]2)=[C:4]([C:10]([F:11])([F:12])[F:13])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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FC1=CC(=C(C=O)C=C1)C(F)(F)F
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Name
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Quantity
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21.77 mL
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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0.743 g
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then heated (under a Dean-Stark trap
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CUSTOM
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Type
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CUSTOM
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Details
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attached to a reflux condenser
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CUSTOM
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Type
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CUSTOM
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Details
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about 1.4-1.5 mL of water was collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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which was close to the expected volume
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ADDITION
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Type
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ADDITION
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Details
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The mixture is diluted with EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
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washed with water (50 mL)
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WASH
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Type
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WASH
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Details
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The organic phase is washed with water (1×50 mL) and brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (330 g ISCO column)
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WASH
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Type
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WASH
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|
Details
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eluting with 0-10% EtOAc-hexane gradient
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CUSTOM
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Type
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CUSTOM
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Details
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The cleanest fractions with product afforded 9.83 g (51% yield)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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Smiles
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FC1=CC(=C(C=C1)C1OCCO1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 51% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
